![molecular formula C8H15ClN2O2 B2402802 4-(Azetidine-3-carbonyl)morpholine hydrochloride CAS No. 1619991-15-9](/img/structure/B2402802.png)
4-(Azetidine-3-carbonyl)morpholine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Azetidine-3-carbonyl)morpholine hydrochloride is a chemical compound with the molecular formula C8H15ClN2O2 . It is used in various fields including scientific research and drug discovery.
Synthesis Analysis
The synthesis of azetidines, which includes this compound, can be achieved through visible-light-mediated intermolecular [2+2] photocycloadditions . This method utilizes the unique triplet state reactivity of oximes, specifically 2-isoxazoline-3-carboxylates . The reactivity of this class of oximes can be harnessed via the triplet energy transfer from a commercially available iridium photocatalyst and allows for [2+2] cycloaddition with a wide range of alkenes .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation: O=C(C1CNC1)N1CCOCC1.[H]Cl . This notation provides a way to describe the structure of a chemical compound in a linear format.
Scientific Research Applications
1. Cyclodehydrohalogenation Studies
The study by Abdulla et al. (1971) explored the formation of 2-oxo-azetidine and 3-oxo-morpholines, providing insights into the structural aspects of morpholine derivatives. This research enhances understanding of the cyclodehydrohalogenation process and the formation of azetidine and morpholine compounds (Abdulla, Lahiri, Crabb, & Cahill, 1971).
2. Morpholine as Building Blocks in Drug Discovery
Feskov et al. (2019) designed and synthesized morpholine-based isosteres, including 4-(Azetidine-3-carbonyl)morpholine, as advanced building blocks for drug discovery. Their study underscores the potential of morpholines in lead optimization programs in medicinal chemistry (Feskov, Chernykh, Kuchkovska, Daniliuc, Kondratov, & Grygorenko, 2019).
3. Synthesis of Bicyclic Azetidin-2-ones
Van Brabandt et al. (2006) reported the asymmetric synthesis of 4-formyl-1-(2- and 3-haloalkyl)azetidin-2-ones, which are precursors for novel piperazine, morpholine, and 1,4-diazepane annulated beta-lactams. Their work contributes to the synthesis methodologies of complex morpholine structures (Van Brabandt, Vanwalleghem, D’hooghe, & de Kimpe, 2006).
4. Novel Synthesis of Morpholine Derivatives
D’hooghe et al. (2006) presented a novel synthesis method for morpholine derivatives, demonstrating the versatility of morpholines in synthetic chemistry. Their work contributes to the expanding library of synthetic methodologies for morpholine derivatives (D’hooghe, Vanlangendonck, Törnroos, & de Kimpe, 2006).
5. Recent Advances in Morpholine Synthesis
Palchykov and Chebanov (2019) reviewed recent advances in the synthesis of morpholines, highlighting their significance in natural products and biologically relevant compounds. This review provides a comprehensive overview of morpholine chemistry, relevant to researchers in organic and medicinal chemistry (Palchykov & Chebanov, 2019).
6. Anticoccidial Activities of Morpholine Derivatives
Liang et al. (2008) synthesized diaryl-(4-piperidinyl)-pyrrole derivatives with morpholine substitutions, assessing their potency as anticoccidial agents. This study demonstrates the application of morpholines in the development of veterinary pharmaceuticals (Liang, Qian, Feng, Fisher, Crumley, Darkin-Rattray, Dulski, Gurnett, Leavitt, Liberator, Misura, Samaras, Tamas, Schmatz, Wyvratt, & Biftu, 2008).
Future Directions
Properties
IUPAC Name |
azetidin-3-yl(morpholin-4-yl)methanone;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O2.ClH/c11-8(7-5-9-6-7)10-1-3-12-4-2-10;/h7,9H,1-6H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MELSIUXXCOATIS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2CNC2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.